Cas no 58048-77-4 ((hexan-2-yl)(2,4,6-trimethylphenyl)methylamine)

• Product Name: (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine
• CAS No: 58048-77-4
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• CID: 1608215
• PubChem ID: 63477272
• Update Time: 2025-06-07

(hexan-2-yl)(2,4,6-trimethylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylpentyl)-
• (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine
• F1967-9710
• (hexan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine
• N-(2,4,6-Trimethylbenzyl)hexan-2-amine
• starbld0023490
• AKOS012785168
• N-[(2,4,6-trimethylphenyl)methyl]hexan-2-amine
• 58048-77-4

• Inchi： 1S/C16H27N/c1-6-7-8-15(5)17-11-16-13(3)9-12(2)10-14(16)4/h9-10,15,17H,6-8,11H2,1-5H3
• InChI Key： IYLFSHHVGAZMDI-UHFFFAOYSA-N
• SMILES： N(CC1C(C)=CC(C)=CC=1C)C(C)CCCC

Computed Properties

• Exact Mass: 233.21451
• Monoisotopic Mass: 233.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 324.1±11.0 °C at 760 mmHg
• Flash Point: 131.1±11.4 °C
• PSA: 12.03
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(hexan-2-yl)(2,4,6-trimethylphenyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine

Chemical Profile of (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine (CAS No. 58048-77-4)

(hexan-2-yl)(2,4,6-trimethylphenyl)methylamine, identified by its CAS number 58048-77-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a hexan-2-yl side chain and a 2,4,6-trimethylphenyl group, exhibits unique structural and functional properties that make it a valuable candidate for various chemical applications.

The structure of (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine consists of an amine functional group attached to a hexan-2-yl moiety, which is further linked to a bulky 2,4,6-trimethylphenyl group. This arrangement imparts specific steric and electronic characteristics to the molecule, influencing its reactivity and potential biological activity. The presence of the trimethyl groups on the phenyl ring enhances lipophilicity, making the compound more soluble in organic solvents and potentially more bioavailable in biological systems.

In recent years, there has been growing interest in the development of novel molecular architectures that combine lipophilic and hydrophilic elements to optimize pharmacokinetic profiles. The combination of the hexan-2-yl chain and the trimethylphenyl group in (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine aligns with this trend, offering a potential scaffold for drug discovery. Researchers have been exploring its utility as an intermediate in synthesizing more complex molecules with targeted biological activities.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The amine functionality provides a site for further derivatization, allowing chemists to modify its properties to suit specific therapeutic needs. For instance, it can be used to develop novel ligands for enzyme inhibition or receptor binding studies. The lipophilic nature of the 2,4,6-trimethylphenyl group enhances membrane permeability, which is crucial for drugs that need to cross biological barriers.

Recent studies have highlighted the importance of molecular flexibility in drug design. The flexible hexan-2-yl chain in (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine contributes to this property, enabling the molecule to adopt multiple conformations that can interact effectively with biological targets. This flexibility is particularly valuable in designing molecules that require precise binding to proteins or other biomolecules.

The synthesis of (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include alkylation reactions followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity. These synthetic strategies are critical for producing sufficient quantities of the compound for further research and development.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structural features make it a suitable candidate for developing new polymers or liquid crystals with tailored properties. The ability to fine-tune its physical characteristics by modifying the side chains or substituents opens up possibilities for creating advanced materials with specific functionalities.

The electronic properties of (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine are also of interest due to its potential use in organic electronics. The presence of aromatic rings and conjugated systems can influence its conductivity and optoelectronic properties. Researchers are investigating its behavior as an electron donor or acceptor in organic light-emitting diodes (OLEDs) and other electronic devices.

Evaluation of the compound's safety profile is essential before it can be widely used in industrial or pharmaceutical applications. Toxicological studies have been conducted to assess its potential effects on living systems. These studies focus on determining safe handling procedures and identifying any possible hazards associated with its use. Preliminary results suggest that the compound is well-tolerated at moderate concentrations but may require protective measures during large-scale handling.

The environmental impact of (hexan-2-yl)(2,4,6-trimethylphenyl)methylamine is another consideration that has been addressed in recent research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental footprint. Additionally, studies are exploring ways to safely dispose of or recycle the compound after use to prevent environmental contamination.

The future prospects for this compound are promising given its diverse range of applications. As research continues to uncover new uses and optimize its properties, it is likely to play an increasingly important role in both academic research and industrial applications. Collaborative efforts between chemists、biologists、and materials scientists will be crucial in realizing these potential benefits fully.